Cas no 102575-02-0 (Ethyl 2-bromohex-2-enoate)

Ethyl 2-bromohex-2-enoate structure
Ethyl 2-bromohex-2-enoate structure
Product Name:Ethyl 2-bromohex-2-enoate
CAS No:102575-02-0
MF:C8H13BrO2
MW:221.091622114182
CID:1134229
PubChem ID:11127835
Update Time:2025-04-20

Ethyl 2-bromohex-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-bromohex-2-enoate
    • 2-Hexenoic acid,2-bromo-,ethyl ester,(2Z);
    • 2-Hexenoic acid, 2-bromo-, ethyl ester, (2Z)-
    • SCHEMBL409983
    • Ethyl (Z)-2-bromohex-2-enoate
    • (Z)-2-bromo-hex-2-enoic acid ethyl ester
    • ethyl (2Z)-2-bromo-2-hexenoate
    • 102575-02-0
    • Inchi: 1S/C8H13BrO2/c1-3-5-6-7(9)8(10)11-4-2/h6H,3-5H2,1-2H3/b7-6-
    • InChI Key: QRKWZSWILJXLJU-SREVYHEPSA-N
    • SMILES: Br/C(/C(=O)OCC)=C\CCC

Computed Properties

  • Exact Mass: 220.01000
  • Monoisotopic Mass: 220.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.62840
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